Pigment red 4
Pigment red 4
C.I. Pigment Red 4 mainly used in printing ink, paint, watercolor, paint and inkpad color, also can be used for rubber, natural raw lacquer, cosmetics, paint and coating printing color. Yellow red powder, bright color. Insoluble in water, slightly soluble in ethanol, acetone and benzene. In concentrated sulfuric acid to blue light magenta, dilution after yellow red precipitation; In concentrated nitric acid for brilliant scarlet; In a dilute sodium hydroxide solution does not change color; In the ethanol – potassium hydroxide solution for purple. Liquidity and cover resistance, good heat resistance is poor.
Brand Name:
Vulcanchem
CAS No.:
2814-77-9
VCID:
VC0523827
InChI:
InChI=1S/C16H10ClN3O3/c17-13-9-11(20(22)23)6-7-14(13)18-19-16-12-4-2-1-3-10(12)5-8-15(16)21/h1-9,21H
SMILES:
C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
Molecular Formula:
C16H10ClN3O3
Molecular Weight:
327.72 g/mol
Pigment red 4
CAS No.: 2814-77-9
Cat. No.: VC0523827
Molecular Formula: C16H10ClN3O3
Molecular Weight: 327.72 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | C.I. Pigment Red 4 mainly used in printing ink, paint, watercolor, paint and inkpad color, also can be used for rubber, natural raw lacquer, cosmetics, paint and coating printing color. Yellow red powder, bright color. Insoluble in water, slightly soluble in ethanol, acetone and benzene. In concentrated sulfuric acid to blue light magenta, dilution after yellow red precipitation; In concentrated nitric acid for brilliant scarlet; In a dilute sodium hydroxide solution does not change color; In the ethanol – potassium hydroxide solution for purple. Liquidity and cover resistance, good heat resistance is poor. |
|---|---|
| CAS No. | 2814-77-9 |
| Molecular Formula | C16H10ClN3O3 |
| Molecular Weight | 327.72 g/mol |
| IUPAC Name | 1-[(2-chloro-4-nitrophenyl)diazenyl]naphthalen-2-ol |
| Standard InChI | InChI=1S/C16H10ClN3O3/c17-13-9-11(20(22)23)6-7-14(13)18-19-16-12-4-2-1-3-10(12)5-8-15(16)21/h1-9,21H |
| Standard InChI Key | XLTMWFMRJZDFFD-VHEBQXMUSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O |
| Appearance | Yellow red Solid powder |
| Colorform | Intense yellowish red |
| Melting Point | 276 °C |
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